Cas no 131215-91-3 (1-Heptanol, 7-mercapto-)

• Product Name: 1-Heptanol, 7-mercapto-
• CAS No: 131215-91-3
• MF: C₇H₁₆OS
• MW: 148.266341209412
• CID: 1227620
• PubChem ID: 15264021
• Update Time: 2025-04-20

1-Heptanol, 7-mercapto- Chemical and Physical Properties

Names and Identifiers

• 1-Heptanol, 7-mercapto-
• 7-sulfanylheptan-1-ol
• 7-mercapto-1-Heptanol
• SCHEMBL63223
• 7-mercaptoheptanol
• LSLIREXBGQDXDX-UHFFFAOYSA-N
• DTXSID70570664
• 131215-91-3

• Inchi： 1S/C7H16OS/c8-6-4-2-1-3-5-7-9/h8-9H,1-7H2
• InChI Key： LSLIREXBGQDXDX-UHFFFAOYSA-N
• SMILES： SCCCCCCCO

Computed Properties

• Exact Mass: 148.09228
• Monoisotopic Mass: 148.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 6
• Complexity: 48.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.2Ų

Experimental Properties

• PSA: 20.23